Cas no 168890-45-7 (2-(4-methylphenyl)azepane)

2-(4-Methylphenyl)azepane is a substituted azepane derivative characterized by a seven-membered nitrogen-containing ring with a 4-methylphenyl substituent. This structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's rigid yet flexible azepane core enhances its potential as a scaffold for designing bioactive molecules, particularly in central nervous system (CNS) targeting agents. Its lipophilic 4-methylphenyl group may improve membrane permeability, aiding in drug delivery applications. The compound is typically utilized in the development of novel pharmacophores, offering synthetic versatility for modifications at the nitrogen or aromatic positions. High purity grades are available for research-scale applications.

2-(4-methylphenyl)azepane structure

Product Name:2-(4-methylphenyl)azepane

CAS No:168890-45-7

MF:C₁₃H₁₉N

MW:189.29666352272

MDL:MFCD02663755

CID:905103

PubChem ID:4688588

Update Time:2025-06-07

2-(4-methylphenyl)azepane Chemical and Physical Properties

Names and Identifiers

- 2-(p-Tolyl)azepane
- 2-(4-Methylphenyl)azepane
- 2-P-TOLYL-AZEPANE
- 2-(4-methylphenyl)azaperhydroepine
- 2-(4-methylphenyl)azepane(SALTDATA: FREE)
- AC1NFSHG
- AC1Q2KGX
- ALBB-009829
- CTK6B8073
- MolPort-000-147-411
- Oprea1_019810
- SBB050099
- SureCN7672102
- BBL020509
- DTXSID10405587
- SCHEMBL7672102
- LS-03284
- MFCD02663755
- Z992736824
- STK501131
- CS-0215299
- EN300-232368
- 168890-45-7
- AKOS001476017
- 2-(4-methylphenyl)azepane
- MDL： MFCD02663755
- Inchi： 1S/C13H19N/c1-11-6-8-12(9-7-11)13-5-3-2-4-10-14-13/h6-9,13-14H,2-5,10H2,1H3
- InChI Key： COHNBVKUGIKOPE-UHFFFAOYSA-N
- SMILES： N1CCCCCC1C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 189.151749610g/mol
Monoisotopic Mass: 189.151749610g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 12Å²

2-(4-methylphenyl)azepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M357085-100mg	2-(4-methylphenyl)azepane	168890-45-7		100mg	$ 50.00	2022-06-03
TRC	M357085-500mg	2-(4-methylphenyl)azepane	168890-45-7		500mg	$ 210.00	2022-06-03
TRC	M357085-1g	2-(4-methylphenyl)azepane	168890-45-7		1g	$ 295.00	2022-06-03
Apollo Scientific	OR904224-250mg	2-(4-Methylphenyl)azepane	168890-45-7	95%	250mg	£200.00	2023-09-02
Apollo Scientific	OR904224-1g	2-(4-Methylphenyl)azepane	168890-45-7	95%	1g	£470.00	2023-09-02
abcr	AB265830-500 mg	2-(4-Methylphenyl)azepane	168890-45-7		500MG	€373.00	2023-02-22
abcr	AB265830-1 g	2-(4-Methylphenyl)azepane	168890-45-7		1 g	€489.50	2023-07-20
Chemenu	CM299802-5g	2-(p-Tolyl)azepane	168890-45-7	95%	5g	$684	2023-02-17
eNovation Chemicals LLC	Y1257705-1g	2-P-TOLYL-AZEPANE	168890-45-7	95%	1g	$400	2024-06-06
eNovation Chemicals LLC	Y1257705-5g	2-P-TOLYL-AZEPANE	168890-45-7	95%	5g	$1560	2024-06-06